Cas no 5129-00-0 (Methyl 2,2-bis(4-Hydroxyphenyl)acetate)

• Product name: Methyl 2,2-bis(4-Hydroxyphenyl)acetate
• CAS No: 5129-00-0
• MF: C₁₅H₁₄O₄
• MW: 258.26926
• CID: 372840
• PubChem ID: 78805

Methyl 2,2-bis(4-Hydroxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-hydroxy-a-(4-hydroxyphenyl)-, methyl ester
• Methyl 2,2-bis(4-Hydroxyphenyl)acetate
• Benzeneacetic acid, 4-hydroxy-alpha-(4-hydroxyphenyl)-, methyl ester
• Methyl bis(4-hydroxyphenyl)acetate
• 5129-00-0
• NS00032249
• 2,2-bis(4-hydroxyphenyl)acetic acid-methyl ester 100 microg/mL in Acetonitrile
• DTXSID7063712
• Acetic acid, bis(p-hydroxyphenyl)-, methyl ester (6CI,7CI,8CI); Methyl 2,2-bis(4-hydroxyphenyl)acetate; Methyl bis(4-hydroxyphenyl)acetate; Methyl bis(p-hydroxyphenyl)acetate
• GKFFBAQBFJBIDR-UHFFFAOYSA-N
• SCHEMBL384968
• Benzeneacetic acid, 4-hydroxy-.alpha.-(4-hydroxyphenyl)-, methyl ester
• EINECS 225-870-0

• Inchi： InChI=1S/C15H14O4/c1-19-15(18)14(10-2-6-12(16)7-3-10)11-4-8-13(17)9-5-11/h2-9,14,16-17H,1H3
• InChI Key： GKFFBAQBFJBIDR-UHFFFAOYSA-N
• SMILES： COC(=O)C(C1=CC=C(C=C1)O)C2=CC=C(C=C2)O

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8A^2
• Tautomer Count: 3

Experimental Properties

• Color/Form: Uncertain
• Density: 1.272
• Boiling Point: 429.9°C at 760 mmHg
• Flash Point: 161.8°C
• Refractive Index: 1.61
• PSA: 66.76
• Solubility: Uncertain

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes